Cas no 956438-63-4 (1-benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 956438-63-4
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 844675
• PubChem ID: 7131685
• Update Time: 2025-06-08

1-benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-3-THIEN-2-YL-1H-PYRAZOLE-4-CARBALDEHYDE
• 1-benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde
• EN300-18967
• Z104341226
• J-504287
• AB00740705-01
• 1-benzyl-3-thiophen-2-ylpyrazole-4-carbaldehyde
• 956438-63-4
• AKOS009029028
• 1-BENZYL-3-(THIOPHEN-2-YL)PYRAZOLE-4-CARBALDEHYDE
• G30257

• MDL： MFCD07343848
• Inchi： 1S/C15H12N2OS/c18-11-13-10-17(9-12-5-2-1-3-6-12)16-15(13)14-7-4-8-19-14/h1-8,10-11H,9H2
• InChI Key： VLKYAOHVKGPROV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C=O)=CN(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 268.06703418g/mol
• Monoisotopic Mass: 268.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.1Ų

1-benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde

Introduction to 1-Benzyl-3-(Thiophen-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 956438-63-4)

1-Benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde, with the CAS number 956438-63-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a thiophene ring, and a pyrazole core, all of which contribute to its diverse biological activities and potential applications.

The molecular structure of 1-Benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde is particularly noteworthy. The benzyl group enhances the compound's lipophilicity, facilitating its cellular uptake and membrane permeability. The thiophene ring, known for its electron-rich nature, confers additional stability and reactivity to the molecule. The pyrazole core, a five-membered heterocyclic ring containing two nitrogen atoms, is a common scaffold in drug design due to its ability to modulate various biological targets.

Recent studies have highlighted the potential of 1-Benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 1-Benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 1-Benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde has also shown promise in cancer research. A study published in the Cancer Letters demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings indicate that 1-Benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde could be a potential candidate for further development as an anticancer agent.

The synthetic accessibility of 1-Benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural modifications. For instance, a one-pot multicomponent reaction involving benzaldehyde, thiophene carboxaldehyde, and hydrazine hydrate has been described as a facile method for synthesizing this compound. This synthetic flexibility enables researchers to explore a wide range of analogs with optimized pharmacological properties.

Beyond its direct therapeutic applications, 1-Benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde has also been utilized as a building block in the synthesis of more complex molecules. Its reactivity and functional group diversity make it an attractive starting material for the development of novel drugs and bioactive compounds. For example, recent work published in the Tetrahedron Letters has demonstrated the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions, which are implicated in various diseases.

In conclusion, 1-Benzyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 956438-63-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.